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Compound of Interest

Compound Name: Acetyl fluoride

Cat. No.: B1581587

Application Notes and Protocols for Acetyl
Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl fluoride (CHsCOF) is a highly reactive and corrosive acyl halide used as a reagent in
organic synthesis, particularly for the introduction of the acetyl group.[1] Due to its hazardous
nature, strict adherence to safety protocols during its handling and storage is paramount to
ensure the safety of laboratory personnel and the integrity of research. These application notes
provide detailed procedures for the safe handling and storage of acetyl fluoride in a laboratory
setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of acetyl fluoride is presented in Table
1. This data is essential for understanding its behavior and potential hazards.

Table 1: Chemical and Physical Properties of Acetyl Fluoride
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Property Value Reference(s)
Chemical Formula C2HsFO [2]
Molar Mass 62.043 g-mol—* [2]

Colorless to yellowish liquid or
Appearance [1]
gas at room temperature

Boiling Point 20-21 °C (lit.) [3]
Melting Point -84 °C (lit.) [3]
Density 1.032 g/cm3 [2][3]
Vapor Pressure 15.61 psi (20 °C) [3]

Soluble in water and many
Solubility organic solvents; reacts [1]

violently with water.

Hazard Identification and Safety Precautions

Acetyl fluoride is classified as a hazardous substance with multiple risk factors. A summary of
its hazard classifications is provided in Table 2.

Table 2: Hazard Classification of Acetyl Fluoride
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Hazard Class

GHS-US Classification

Reference(s)

Acute Toxicity, Oral

Category 4 (Harmful if

swallowed)

[4]1(5]

Acute Toxicity, Dermal

Category 4 (Harmful in contact
with skin)

[4]115]

Acute Toxicity, Inhalation

Category 3 (Toxic if inhaled)

[4115]

Skin Corrosion/Irritation

Category 1B (Causes severe

skin burns and eye damage)

[4]

Serious Eye Damage/Eye

Irritation

Category 1 (Causes serious

eye damage)

[4]115]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (May cause

respiratory irritation)

[4]1[5]

Flammability

Extremely flammable liquid

and vapor

[5]

Key Safety Precautions:

o Corrosive and Lachrymatory: Acetyl fluoride is corrosive and a lachrymator, meaning it

irritates the eyes and causes tearing.[3]

o Toxicity: It is poisonous by inhalation and can be harmful if swallowed or absorbed through

the skin.[3][4] Upon heating to decomposition, it emits toxic fumes of fluoride.[3]

e Reactivity: It reacts violently with water and is incompatible with strong bases, strong

oxidizing agents, and acids.[1][4] It also attacks glass and should not be stored in glass

containers.[3][4]

Experimental Protocols
Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling acetyl fluoride:

Table 3: Required Personal Protective Equipment (PPE)
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Specifications and

Body Part Equipment . Reference(s)
Rationale

Tightly fitting safety Provides protection

Eyes/Face goggles and a face from splashes and [61[71[8]
shield. vapors.
Fire/flame resistant
and impervious ) )

) ) Protects against skin
Skin clothing (e.g., lab [6][7118]
) ) contact and burns.

coat, acid-resistant
apron).
Thicker gloves rated
for good protection
against hydrofluoric
acid (HF), such as Standard laboratory

Hands neoprene or nitrile gloves do not provide [7119]

(22mil). A thinner
disposable glove
underneath is

recommended.

sufficient protection.

Respiratory

A full-face respirator
with an appropriate
cartridge or a self-
contained breathing
apparatus (SCBA).

To be used if
exposure limits are
exceeded or in case

of vapor release.

[1](51(6]

Handling Procedures

Acetyl fluoride must be handled in a well-ventilated area, specifically within a certified

chemical fume hood.[1][5]

Experimental Workflow for Handling Acetyl Fluoride
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Workflow for Handling Acetyl Fluoride

Preparation
- Verify fume hood function
- Assemble all necessary equipment
- Don PPE

'

Handling Acetyl Fluoride
- Work within the fume hood
- Keep container closed when not in use
- Use non-sparking tools

i

Reaction Quenching & Work-up
- Quench reaction carefully
- Neutralize any acidic byproducts

i

Waste Disposal
- Collect all acetyl fluoride waste in a designated, compatible container
- Label waste container appropriately

'

Decontamination
- Clean work area with a suitable neutralizing agent (e.g., 10% sodium carbonate solution)
- Decontaminate all equipment

'

PPE Removal & Hygiene
- Remove PPE in the correct order
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of acetyl fluoride.

Protocol:

o Preparation: Before starting any work, ensure the chemical fume hood is functioning
correctly. Assemble all necessary glassware and reagents. Don the appropriate PPE as
specified in Table 3.
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» Handling: Conduct all manipulations of acetyl fluoride inside the fume hood. Keep the
container of acetyl fluoride closed when not in use. Use non-sparking tools to prevent
ignition sources.[4]

e Reaction Quenching and Work-up: Carefully quench the reaction mixture. Be prepared to
neutralize any acidic byproducts that may have formed.

o Waste Disposal: All waste containing acetyl fluoride must be collected in a designated and
appropriately labeled waste container made of a compatible material (not glass).[4][8]

o Decontamination: After the experiment is complete, decontaminate the work area and any
reusable equipment with a 10% sodium carbonate solution.[8]

 PPE Removal and Hygiene: Remove PPE in the correct order to avoid cross-contamination.
Always wash hands thoroughly with soap and water after handling acetyl fluoride.[4]

Storage Procedures

Proper storage of acetyl fluoride is crucial to maintain its stability and prevent hazardous
situations.

e Location: Store in a dry, cool, and well-ventilated area.[4][5]

o Container: Keep the container tightly closed when not in use.[4][5] Acetyl fluoride is sold in
steel cylinders and should not be stored in glass containers as it attacks glass.[3][4]

e Incompatibilities: Store away from incompatible materials such as acids, strong bases,
strong oxidizing agents, and water.[4]

« Ignition Sources: Keep away from heat, sparks, and open flames.[4][5]

Emergency Procedures

In the event of an emergency involving acetyl fluoride, immediate and appropriate action is
critical.

Emergency Response Decision Tree

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1581587?utm_src=pdf-body
https://www.benchchem.com/product/b1581587?utm_src=pdf-body
https://synquestprodstorage.blob.core.windows.net/msds/2100/2116-3-01.pdf
https://www.benchchem.com/product/b1581587?utm_src=pdf-body
https://synquestprodstorage.blob.core.windows.net/msds/2100/2116-3-01.pdf
https://ehs.yale.edu/sites/default/files/files/hydrofluoric-acid-sop.pdf
https://ehs.yale.edu/sites/default/files/files/hydrofluoric-acid-sop.pdf
https://www.benchchem.com/product/b1581587?utm_src=pdf-body
https://synquestprodstorage.blob.core.windows.net/msds/2100/2116-3-01.pdf
https://www.benchchem.com/product/b1581587?utm_src=pdf-body
https://synquestprodstorage.blob.core.windows.net/msds/2100/2116-3-01.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=a08480%20%20sds%20%20070623.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2100/2116-3-01.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=a08480%20%20sds%20%20070623.pdf
https://www.benchchem.com/product/b1581587?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4769471.htm
https://synquestprodstorage.blob.core.windows.net/msds/2100/2116-3-01.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2100/2116-3-01.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2100/2116-3-01.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=a08480%20%20sds%20%20070623.pdf
https://www.benchchem.com/product/b1581587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Emergency Response for Acety! Fluoride Incidents

atleast 15 minutes.

Click to download full resolution via product page

Caption: Decision-making guide for acetyl fluoride emergencies.

Spill Response

o Small Spills: For small spills, use a dry chemical absorbent to take up the material.[4] Sweep
or shovel the absorbed material into an appropriate container for disposal and ventilate the
area.[4]

o Large Spills: In the case of a large spill, evacuate the area immediately.[4] Eliminate all
possible sources of ignition.[4] Only qualified personnel with suitable protective equipment
should intervene.[4]

Exposure Response

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[8] After flushing, apply a 2.5% calcium
gluconate gel to the area.[8] Seek immediate medical attention.[7][10]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[3][6] Seek immediate medical attention.[6]
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 Inhalation: Move the victim to fresh air.[3][6] If breathing is difficult, administer oxygen.[6]
Seek immediate medical attention.[6] Inhalation of fumes may cause swelling in the
respiratory tract up to 24 hours after exposure.

 Ingestion: Rinse the mouth with water.[3][6] Do NOT induce vomiting.[3][5][6] Seek
immediate medical attention.[5][6]

Fire Response

In case of a fire involving acetyl fluoride, evacuate the area.[4] Use water spray or fog for
cooling exposed containers.[4] Suitable extinguishing media include dry chemical, foam, and
carbon dioxide.[11] Firefighters should wear gas-tight chemically protective clothing in
combination with a self-contained breathing apparatus.[4]

Waste Disposal

All acetyl fluoride waste, including contaminated materials, must be collected as hazardous
waste and disposed of in accordance with federal, state, and local environmental regulations.
[5][8] Do not dispose of acetyl fluoride down the drain.[8] Contact a licensed professional
waste disposal service for proper disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://content-hub.uidaho.edu/api/public/content/4914373cd8f242bda4d171b40477a553?v=ca85e4b7
https://ehs.yale.edu/sites/default/files/files/hydrofluoric-acid-sop.pdf
https://drs.illinois.edu/Page/SafetyLibrary/hydrofluoricacid
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151444/SOP-Hydrogen-Fluoride.pdf
https://www.tcichemicals.com/BE/en/sds/T2567_EU_6N.pdf
https://www.benchchem.com/product/b1581587#handling-and-storage-procedures-for-acetyl-fluoride-in-the-lab
https://www.benchchem.com/product/b1581587#handling-and-storage-procedures-for-acetyl-fluoride-in-the-lab
https://www.benchchem.com/product/b1581587#handling-and-storage-procedures-for-acetyl-fluoride-in-the-lab
https://www.benchchem.com/product/b1581587#handling-and-storage-procedures-for-acetyl-fluoride-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581587?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

